Cas no 2228661-42-3 ({1-4-(pentafluoroethyl)phenylcyclobutyl}methanol)

• Product Name: {1-4-(pentafluoroethyl)phenylcyclobutyl}methanol
• CAS No: 2228661-42-3
• MF: C₁₃H₁₃F₅O
• MW: 280.233741521835
• CID: 6330539
• PubChem ID: 165637079
• Update Time: 2025-06-10

{1-4-(pentafluoroethyl)phenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-4-(pentafluoroethyl)phenylcyclobutyl}methanol
• 2228661-42-3
• EN300-1974229
• {1-[4-(pentafluoroethyl)phenyl]cyclobutyl}methanol

• Inchi： 1S/C13H13F5O/c14-12(15,13(16,17)18)10-4-2-9(3-5-10)11(8-19)6-1-7-11/h2-5,19H,1,6-8H2
• InChI Key： LQMWDFIVURMJLM-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C1(CO)CCC1)F

Computed Properties

• Exact Mass: 280.08865584g/mol
• Monoisotopic Mass: 280.08865584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-4-(pentafluoroethyl)phenylcyclobutyl}methanol

Compound CAS No. 2228661-42-3: {1-[4-(Pentafluoroethyl)phenyl]cyclobutyl}methanol

{1-[4-(Pentafluoroethyl)phenyl]cyclobutyl}methanol (CAS No. 2228661-42-3) is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug development and advanced materials. The compound's structure, which includes a pentafluoroethyl group attached to a phenyl ring, further connected to a cyclobutane ring and a hydroxymethyl group, makes it a versatile molecule for various research and industrial purposes.

The synthesis of {1-[4-(Pentafluoroethyl)phenyl]cyclobutyl}methanol involves a series of intricate chemical reactions, including Friedel-Crafts alkylation, cycloaddition, and hydroxylation processes. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for large-scale applications. Researchers have also explored the use of transition metal catalysts to optimize the reaction conditions, reducing the overall cost and environmental impact of its synthesis.

One of the most notable features of this compound is its pentafluoroethyl group, which significantly enhances its stability and reactivity. The fluorine atoms in this group contribute to strong electronegativity, making the molecule highly resistant to oxidation and degradation. This property makes it an ideal candidate for use in high-performance polymers and coatings that require exceptional durability under harsh environmental conditions.

Recent studies have focused on the biological activity of {1-[4-(Pentafluoroethyl)phenyl]cyclobutyl}methanol, particularly its potential as a lead compound in drug discovery. Preclinical trials have shown promising results in terms of its ability to inhibit certain enzymes associated with neurodegenerative diseases. The compound's unique structure allows it to penetrate cellular membranes effectively, making it a strong candidate for targeted drug delivery systems.

In addition to its pharmacological applications, this compound has found utility in the development of advanced materials. Its cyclobutane ring provides mechanical strength and flexibility, making it suitable for use in high-strength polymers and composites. Researchers have also explored its potential as a precursor for nanomaterials, such as carbon nanotubes and graphene derivatives, due to its ability to induce specific surface modifications during synthesis.

The environmental impact of {1-[4-(Pentafluoroethyl)phenyl]cyclobutyl}methanol has been a subject of recent concern. While the compound itself is not classified as hazardous under current regulations, its production process involves the use of certain solvents and catalysts that may pose environmental risks if not properly managed. To address this, green chemistry approaches have been implemented to minimize waste generation and improve resource efficiency during synthesis.

In conclusion, {1-[4-(Pentafluoroethyl)phenyl]cyclobutyl}methanol (CAS No. 2228661-42-3) is a multifaceted compound with significant potential across various industries. Its unique structure, enhanced stability, and versatile reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.